![molecular formula C25H26O6 B179792 6-O-Trityl-D-mannopyranose CAS No. 160712-27-6](/img/structure/B179792.png)
6-O-Trityl-D-mannopyranose
Overview
Description
6-O-Trityl-D-mannopyranose is a pivotal compound within the realm of the biomedical industry. It garners extensive employment in the progress of pharmaceuticals and therapeutics catered towards an array of maladies. Its vast potential resides in the amelioration of cancer, diabetes, and viral infections alike .
Molecular Structure Analysis
The molecular formula of this compound is C25H26O6 . It is a monosaccharide with a trityl group attached to the 6th carbon .Physical And Chemical Properties Analysis
The molecular weight of this compound is 422.47 g/mol . The predicted boiling point is 672.4±55.0 °C, and the predicted density is 1.291±0.06 g/cm3 .Scientific Research Applications
Synthesis and Pharmacological Applications : Malmberg and Rehnberg (1995) explored the synthesis and biological evaluation of a mannopyranoside analogue of the inositol phosphate α-Trinositol, derived from 6-O-tritylated methyl α-D-mannopyranoside. The study aimed to mimic the orientation of the phosphate groups in α-trinositol, but the analogue was found to be pharmacologically inferior (Malmberg & Rehnberg, 1995).
Chemical Properties and Derivatives : Perlin (1964) discussed the transformation of 6-O-trityl-D-mannose into 6-O-trityl-D-mannose 2,3-carbonate and subsequently into D-mannose 2,3-carbonate. This study focused on the chemical properties and nuclear magnetic resonance spectral evidence supporting the furanoid assignment in aqueous solutions (Perlin, 1964).
Synthesis of Mannopyranoside Derivatives : Reichert (1979) synthesized crystalline mannopyranoside derivatives, such as 2-O-α-D-mannopyranosyl-β-D-mannopyranose and 6-O-α-D-mannopyranosyl-α-D-mannopyranose, by condensing various mannopyranoside derivatives, including 6-O-trityl-α-D-mannopyranose (Reichert, 1979).
Precursor for Medical Imaging Compounds : Toyokuni et al. (2004) developed a practical and reliable synthesis of a precursor for 2-deoxy-2-[18F]fluoro-D-glucose (FDG), a key compound in PET imaging. This synthesis involved various steps starting from D-mannose and included a stage with 1,3,4,6-tetra-O-acetyl-2-O-trifluoromethanesulfonyl-beta-D-mannopyranose (Toyokuni et al., 2004).
Synthesis and Characterization of Mannose Derivatives : Perry and Webb (1969) synthesized 2,6-Di-O-methyl-D-mannose from 6-O-trityl-D-mannopyranose, demonstrating the versatility of this compound in creating various sugar derivatives for biochemical research (Perry & Webb, 1969).
Mechanism of Action
Target of Action
The primary target of 6-O-Trityl-D-mannopyranose is the process of glycosylation . This compound is a modified sugar, specifically an O-glycoside of mannose , and is typically used in the synthesis of complex carbohydrates .
Mode of Action
This compound interacts with its targets by serving as a glycosylation agent . It can be incorporated into complex carbohydrates during their synthesis . Additionally, it can be fluorinated, methylated, or click modified to produce desired derivatives .
Biochemical Pathways
The compound primarily affects the glycosylation pathways . By acting as a glycosylation agent, it contributes to the formation of glycosidic bonds, thereby playing a crucial role in the synthesis of complex carbohydrates .
Result of Action
The primary result of the action of this compound is the formation of complex carbohydrates . By acting as a glycosylation agent, it enables the synthesis of these complex structures, which play various roles in biological systems, including energy storage and cellular communication .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, acidic conditions should be avoided for its storage . More research would be needed to fully understand the impact of different environmental conditions on its action.
Safety and Hazards
While specific safety and hazard information for 6-O-Trityl-D-mannopyranose is not available, general safety measures for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Future Directions
Biochemical Analysis
Biochemical Properties
6-O-Trityl-D-mannopyranose plays a significant role in biochemical reactions, particularly in the process of glycosylation . It interacts with various enzymes and proteins to facilitate the synthesis of complex carbohydrates . The nature of these interactions is primarily through the formation of glycosidic bonds, which are covalent bonds that attach the mannose molecule to other biomolecules .
Cellular Effects
The effects of this compound on cells and cellular processes are primarily related to its role in the synthesis of complex carbohydrates . These carbohydrates can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
At the molecular level, this compound exerts its effects through its role in the synthesis of complex carbohydrates . It can be fluorinated, methylated, or click modified to produce desired derivatives . These modifications can influence the binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
This compound is involved in the metabolic pathway of mannose . Mannose metabolism in humans involves the conversion of mannose-6-phosphate to fructose-6-phosphate, which then enters the glycolytic pathway or is converted to glucose-6-phosphate by the gluconeogenic pathway of hepatocytes .
Properties
IUPAC Name |
(3S,4S,5S,6R)-6-(trityloxymethyl)oxane-2,3,4,5-tetrol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26O6/c26-21-20(31-24(29)23(28)22(21)27)16-30-25(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20-24,26-29H,16H2/t20-,21-,22+,23+,24?/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMNZCEKHTHLIRQ-SFGZKKEESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC4C(C(C(C(O4)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC[C@@H]4[C@H]([C@@H]([C@@H](C(O4)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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